Cas no 62933-57-7 (Di-O-Acetylbiopterin)

Di-O-Acetylbiopterin structure
Di-O-Acetylbiopterin structure
Product Name:Di-O-Acetylbiopterin
CAS No:62933-57-7
MF:C13H15N5O5
MW:321.288702249527
CID:4654697
Update Time:2025-09-27

Di-O-Acetylbiopterin Chemical and Physical Properties

Names and Identifiers

    • diacetylbiopterin
    • BW6L9VS5A9
    • 4(1H)-Pteridinone, 2-amino-6-((1R,2S)-1,2-bis(acetyloxy)propyl)-
    • Di-O-Acetylbiopterin
    • Inchi: 1S/C13H15N5O5/c1-5(22-6(2)19)10(23-7(3)20)8-4-15-11-9(16-8)12(21)18-13(14)17-11/h4-5,10H,1-3H3,(H3,14,15,17,18,21)/t5-,10-/m0/s1
    • InChI Key: ZBYBSVILJUOUFR-RRAGMBSWSA-N
    • SMILES: O(C(C)=O)[C@H](C1C=NC2=C(C(NC(N)=N2)=O)N=1)[C@H](C)OC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 537
  • XLogP3: -1.3
  • Topological Polar Surface Area: 146

Di-O-Acetylbiopterin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 207.00 2023-04-19
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$ 930.00 2023-04-19
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$ 1642.00 2023-04-19
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$ 7600.00 2023-09-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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